![molecular formula C14H8O2S3 B077323 5-[5-(5-Formylthiophen-2-yl)thiophen-2-yl]thiophene-2-carbaldehyde CAS No. 13130-50-2](/img/structure/B77323.png)
5-[5-(5-Formylthiophen-2-yl)thiophen-2-yl]thiophene-2-carbaldehyde
Overview
Description
5-[5-(5-Formylthiophen-2-yl)thiophen-2-yl]thiophene-2-carbaldehyde (5-FTC) is an organic compound that has recently been studied for its potential applications in various fields. It is a derivative of thiophene, a five-membered heterocyclic compound containing one sulfur atom. The compound has been studied for its potential applications in medicinal chemistry, biochemistry, and other areas of scientific research.
Scientific Research Applications
Arylthiophene-2-Carbaldehydes Synthesis and Biological Evaluation :
- A variety of 4-arylthiophene-2-carbaldehyde compounds were synthesized and evaluated for their antibacterial, haemolytic, antiurease, and nitric oxide scavenging activities. Notably, one compound demonstrated excellent antibacterial and nitric oxide scavenging activities (Ali et al., 2013).
Thiophene-Substituted Bis(5,4-d)Thiazoles Synthesis :
- This research explored the synthesis of thiazolo[5,4-d]thiazoles utilizing substituted thiophene-2-carbaldehydes. The study highlighted the relationship between the structure of these compounds and their physicochemical properties, particularly focusing on UV-Vis and fluorescence properties (Tokárová & Biathová, 2018).
Thiophene Series Alkylacetylenic Alcohols and Ketones :
- This study involved reacting thiophene-2-carbaldehyde with alkylethynylmagnesium halides to produce thienyl acetylenic alcohols, which were then oxidized to ketones. The reactions of these ketones with hydrazine and their hydrogenation were also studied (Nakhmanovich et al., 1970).
Photochemical Synthesis of Phenyl-2-Thienyl Derivatives :
- This research explored the irradiation of thiophene-2-carbaldehydes in benzene solution, leading to the formation of various phenyl derivatives. The study examined the reactivity of different halogenothiophenes (Antonioletti et al., 1986).
Functional Derivatives of Thiophene :
- The synthesis of 5-acylamino-2,3-dimethylthiophene-4-carbaldehydes and their derivatives was explored. The derivatives synthesized had potential applications in creating new chemical structures, such as thieno[2,3-b]pyridine and thieno[2,3-d]pyrimidine derivatives (Shvedov et al., 1974).
Anodic Methoxylation of Thiophene :
- This study examined the electrooxidation of various thiophenes in methanol, resulting in isomeric mixtures of 2,5-dimethoxy adducts. The research also explored the transformation of these adducts under different conditions (Yoshida et al., 1991).
Future Directions
Properties
IUPAC Name |
5-[5-(5-formylthiophen-2-yl)thiophen-2-yl]thiophene-2-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8O2S3/c15-7-9-1-3-11(17-9)13-5-6-14(19-13)12-4-2-10(8-16)18-12/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAEGPDBHSBKYRW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)C2=CC=C(S2)C3=CC=C(S3)C=O)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8O2S3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70402754 | |
Record name | [1~2~,2~2~:2~5~,3~2~-Terthiophene]-1~5~,3~5~-dicarbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70402754 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13130-50-2 | |
Record name | [2,2′:5′,2′′-Terthiophene]-5,5′′-dicarboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13130-50-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [1~2~,2~2~:2~5~,3~2~-Terthiophene]-1~5~,3~5~-dicarbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70402754 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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